Cas no 162539-54-0 (12-Oxa-2,6,10-triazatetradecanoicacid,4,8-dihydroxy-13,13-dimethyl-3-[[4-[2-(4-morpholinyl)ethoxy]phenyl]methyl]-11-oxo-9-(phenylmethyl)-,1,1-dimethylethyl ester, (3S,4R,8R,9S)- (9CI))

• Product name: 12-Oxa-2,6,10-triazatetradecanoicacid,4,8-dihydroxy-13,13-dimethyl-3-[[4-[2-(4-morpholinyl)ethoxy]phenyl]methyl]-11-oxo-9-(phenylmethyl)-,1,1-dimethylethyl ester, (3S,4R,8R,9S)- (9CI)
• CAS No: 162539-54-0
• MF: C₃₆H₅₆N₄O₈
• MW: 672.85184
• CID: 172203
• PubChem ID: 463290

12-Oxa-2,6,10-triazatetradecanoicacid,4,8-dihydroxy-13,13-dimethyl-3-[[4-[2-(4-morpholinyl)ethoxy]phenyl]methyl]-11-oxo-9-(phenylmethyl)-,1,1-dimethylethyl ester, (3S,4R,8R,9S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 12-Oxa-2,6,10-triazatetradecanoicacid,4,8-dihydroxy-13,13-dimethyl-3-[[4-[2-(4-morpholinyl)ethoxy]phenyl]methyl]-11-oxo-9-(phenylmethyl)-,1,1-dimethylethyl ester, (3S,4R,8R,9S)- (9CI)
• carbamic acid, N-[(1S,2R)-3-[[(2R,3S)-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-hydroxy-4-[4-[2-(4-morpholinyl)ethoxy]phenyl]butyl]amino]-2-hydroxy-1-(phenylmethyl)propyl]-, 1,1-dimethylethyl ester
• 12-Oxa-2,6,10-triazatetradecanoicacid,4,8-dihydroxy-13,13-dimethyl-3-[[4-[2-(4-morpholinyl)ethoxy]phenyl]methyl]-11-oxo-9-(ph
• tert-butyl N-[(2S,3R)-3-hydroxy-4-[[(2R,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-[4-(2-morpholin-4-ylethoxy)phenyl]butyl]amino]-1-phenylbutan-2-yl]carbamate
• [1S-[1R*,2S*(2S*,3R*)]]-[3-[[3-[[(1,1-Dimethylethoxy)-carbonyl]amino]-2-hydroxy-4-[4-[2-(4-morpholinyl)ethoxy]-phenyl]butyl]amino]-2-hydroxy-1-
• tert-butyl N-[(1S,2R)-1-benzyl-3-[[(2R,3S)-3-(tert-butoxycarbonylamino)-2-hydroxy-4-[4-(2-morpholinoethoxy)phenyl]butyl]amino]-2-hydroxy-propyl]carbamate
• CHEMBL61118
• DTXSID10167390
• tert-butyl N-[(2S,3R)-4-{[(2R,3S)-3-{[(tert-butoxy)carbonyl]amino}-2-hydroxy-4-{4-[2-(morpholin-4-yl)ethoxy]phenyl}butyl]amino}-3-hydroxy-1-phenylbutan-2-yl]carbamate
• BDBM684
• 12-Oxa-2,6,10-triazatetradecanoic acid, 4,8-dihydroxy-13,13-dimethyl-3-((4-(2-(4-morpholinyl)ethoxy)phenyl)methyl)-11-oxo-9-(phenylmethyl)-, 1,1-dimethylethyl ester, (3S-(3R*,4S*,8S*,9R*))-
• 162539-54-0
• [1S-[1R*,2S*(2S*,3R*)]]-[3-[[3-[[(1,1-Dimethylethoxy)-carbonyl]amino]-2-hydroxy-4-[4-[2-(4-morpholinyl)ethoxy]phenyl]butyl]amino]-2-hydroxy-1-(phenylmethyl)propyl]carbamic Acid, 1,1-Dimethylethyl ester
• 12-Oxa-2,6,10-triazatetradecanoic acid, 4,8-dihydroxy-13,13-dimethyl-3-[[4-[2-(4-morpholinyl)ethoxy]phenyl]methyl]-11-oxo-9-(phenylmethyl)-, 1,1-dimethylethyl ester, [3S-(3R*,4S*,8S*,9R*)]-
• (1S-(1R,2S(2S,3R)))-(3-((3-(((1,1-Dimethylethoxy)-carbonyl)amino)-2-hydroxy-4-(4-(2-(4-morpholinyl)ethoxy)phenyl)butyl)amino)-2-hydroxy-1-(phenylmethyl)propyl)carbamic Acid, 1,1-Dimethylethyl ester

• Inchi： InChI=1S/C36H56N4O8/c1-35(2,3)47-33(43)38-29(22-26-10-8-7-9-11-26)31(41)24-37-25-32(42)30(39-34(44)48-36(4,5)6)23-27-12-14-28(15-13-27)46-21-18-40-16-19-45-20-17-40/h7-15,29-32,37,41-42H,16-25H2,1-6H3,(H,38,43)(H,39,44)/t29-,30-,31+,32+/m0/s1
• InChI Key： RCFQGEMHANXIRS-GASGPIRDSA-N
• SMILES： O1CCN(CCOC2C=CC(C[C@@H]([C@@H](CNC[C@H]([C@@H](NC(OC(C)(C)C)=O)CC3C=CC=CC=3)O)O)NC(OC(C)(C)C)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 672.41008
• Monoisotopic Mass: 672.409815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 20
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 3.6

Experimental Properties

• Density: 1.155
• Boiling Point: 810.1°Cat760mmHg
• Flash Point: 443.8°C
• Refractive Index: 1.546
• PSA: 150.85